![molecular formula C7H8BrNO2S B1403304 5-Bromo-3-methyl-2-(methylsulfonyl)pyridine CAS No. 1445651-58-0](/img/structure/B1403304.png)
5-Bromo-3-methyl-2-(methylsulfonyl)pyridine
Overview
Description
5-Bromo-3-methyl-2-(methylsulfonyl)pyridine is a chemical compound with the molecular formula C7H8BrNO2S and a molecular weight of 250.11 . It is provided by Sigma-Aldrich as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of 5-Bromo-3-methyl-2-(methylsulfonyl)pyridine involves a reaction with 3-chloro-benzenecarboperoxoic acid in dichloromethane at 0 - 20°C . The mixture is stirred overnight at room temperature, then quenched by a 2 mol/L aqueous NaOH solution, and extracted with ethyl acetate . The combined organic layers are washed successively with water and brine, dried over Na2SO4, and concentrated to give the title compound .Molecular Structure Analysis
The molecular structure of 5-Bromo-3-methyl-2-(methylsulfonyl)pyridine is represented by the InChI code 1S/C7H8BrNO2S/c1-5-3-6(8)4-9-7(5)12(2,10)11/h3-4H,1-2H3 . The compound has a density of 1.6±0.1 g/cm3 .Chemical Reactions Analysis
While specific chemical reactions involving 5-Bromo-3-methyl-2-(methylsulfonyl)pyridine are not detailed in the search results, the compound’s synthesis involves a reaction with 3-chloro-benzenecarboperoxoic acid .Physical And Chemical Properties Analysis
5-Bromo-3-methyl-2-(methylsulfonyl)pyridine is a solid at room temperature . It has a molecular weight of 250.113, a density of 1.6±0.1 g/cm3, and a boiling point of 383.2±42.0 °C at 760 mmHg .Scientific Research Applications
Synthesis of Novel Pyridine Derivatives
5-Bromo-3-methyl-2-(methylsulfonyl)pyridine can be used in the synthesis of novel pyridine derivatives via Suzuki cross-coupling reactions . This process involves the reaction of 5-bromo-2-methylpyridin-3-amine and N-[5-bromo-2-methylpyridine-3-yl]acetamide with several arylboronic acids .
Quantum Mechanical Investigations
The synthesized pyridine derivatives can be used for quantum mechanical investigations . Density functional theory (DFT) studies can be carried out for these derivatives using B3LYP/6-31G (d,p) basis .
Biological Activities
The novel pyridine derivatives synthesized from 5-Bromo-3-methyl-2-(methylsulfonyl)pyridine have shown potential for various biological activities . For instance, they have been studied for their anti-thrombolytic, biofilm inhibition, and haemolytic activities .
Chiral Dopants for Liquid Crystals
The frontier molecular orbitals analysis, reactivity indices, molecular electrostatic potential, and dipole measurements of these pyridine derivatives suggest that they could be potential candidates as chiral dopants for liquid crystals .
Medicinal Chemistry
Given the biological activities of the pyridine derivatives, 5-Bromo-3-methyl-2-(methylsulfonyl)pyridine could have applications in medicinal chemistry .
Material Science
Considering its potential as a chiral dopant for liquid crystals, 5-Bromo-3-methyl-2-(methylsulfonyl)pyridine could also find applications in material science .
Safety and Hazards
properties
IUPAC Name |
5-bromo-3-methyl-2-methylsulfonylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO2S/c1-5-3-6(8)4-9-7(5)12(2,10)11/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIGLYKUCDVZBLW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1S(=O)(=O)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101263610 | |
Record name | 5-Bromo-3-methyl-2-(methylsulfonyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101263610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1445651-58-0 | |
Record name | 5-Bromo-3-methyl-2-(methylsulfonyl)pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1445651-58-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-3-methyl-2-(methylsulfonyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101263610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-3-methyl-2-(methylsulfonyl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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